Cas no 88521-07-7 (Benzene, bromo[(methylnitrophenyl)methyl]nitro-)
88521-07-7 structure
Product Name:Benzene, bromo[(methylnitrophenyl)methyl]nitro-
CAS No:88521-07-7
MF:C14H11BrN2O4
MW:351.152142763138
CID:629953
PubChem ID:71318488
Update Time:2025-04-19
Benzene, bromo[(methylnitrophenyl)methyl]nitro- Chemical and Physical Properties
Names and Identifiers
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- Benzene, bromo[(methylnitrophenyl)methyl]nitro-
- 1-[(2-bromo-6-nitrophenyl)methyl]-3-methyl-2-nitrobenzene
- 1-Bromo-2-[(3-methyl-2-nitrophenyl)methyl]-3-nitrobenzene
- 88521-07-7
- DTXSID40748595
-
- Inchi: 1S/C14H11BrN2O4/c1-9-4-2-5-10(14(9)17(20)21)8-11-12(15)6-3-7-13(11)16(18)19/h2-7H,8H2,1H3
- InChI Key: OWZWGCDFBPRRCE-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1CC1C=CC=C(C)C=1[N+](=O)[O-])[N+](=O)[O-]
Computed Properties
- Exact Mass: 349.99022g/mol
- Monoisotopic Mass: 349.99022g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 395
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 91.6Ų
Benzene, bromo[(methylnitrophenyl)methyl]nitro- Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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